Cas no 117738-81-5 (4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester)

• Product Name: 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester
• CAS No: 117738-81-5
• MF: C₈H₅BrCl₂O₂
• MW: 283.934099912643
• MDL: MFCD14704248
• CID: 3389003
• PubChem ID: 50849686
• Update Time: 2025-11-02

4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-3,5-DICHLORO-, METHYL ESTER
• Methyl 4-bromo-3,5-dichlorobenzoate
• 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester

• MDL： MFCD14704248
• Inchi： 1S/C8H5BrCl2O2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,1H3
• InChI Key： OLCZJLAQCXIXNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester

Comprehensive Guide to 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester (CAS No. 117738-81-5): Properties, Applications, and Market Insights

4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester (CAS No. 117738-81-5) is a halogenated aromatic ester with significant relevance in organic synthesis and pharmaceutical research. This compound, often referred to as methyl 4-bromo-3,5-dichlorobenzoate, is characterized by its unique molecular structure, which includes bromine and chlorine substituents on the benzene ring. These functional groups enhance its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester is C₈H₅BrCl₂O₂, and it typically appears as a white to off-white crystalline solid. Its molecular weight is approximately 274.94 g/mol, and it exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and acetone. The presence of both bromine and chlorine atoms in its structure contributes to its stability and reactivity, making it a versatile building block in chemical synthesis.

One of the primary applications of 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers often utilize this compound to develop novel drug candidates, particularly in the fields of antimicrobial and anti-inflammatory agents. Its halogenated structure allows for further functionalization, enabling the creation of diverse molecular frameworks.

In addition to its pharmaceutical applications, methyl 4-bromo-3,5-dichlorobenzoate is also employed in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has garnered attention in recent years, especially as the demand for sustainable agricultural solutions grows. Researchers are exploring its potential in developing next-generation crop protection agents that are both effective and environmentally friendly.

The synthesis of 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester typically involves the esterification of 4-bromo-3,5-dichlorobenzoic acid with methanol in the presence of a catalyst. This process is well-documented in the literature and can be optimized for high yields and purity. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly used to characterize the compound and ensure its quality.

From a market perspective, the demand for CAS 117738-81-5 has been steadily increasing, driven by its applications in pharmaceuticals and agrochemicals. Manufacturers and suppliers are focusing on scaling up production while maintaining stringent quality control measures. The compound's availability in various purity grades (e.g., ≥95%, ≥98%) caters to the diverse needs of research and industrial applications.

Recent advancements in green chemistry have also influenced the production and use of 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester. Researchers are investigating eco-friendly synthesis routes that minimize waste and reduce the use of hazardous reagents. These efforts align with the global push toward sustainable chemical practices and have positioned this compound as a subject of interest in green chemistry forums.

For laboratories and industries handling methyl 4-bromo-3,5-dichlorobenzoate, proper storage and handling are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should be followed to ensure safe handling.

In conclusion, 4-Bromo-3,5-dichloro-benzoic Acid Methyl Ester (CAS No. 117738-81-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique properties and reactivity make it a valuable tool for researchers and industries alike. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical research and development.